Cas no 895457-17-7 (ethyl 3-methyl-5-{2-(4-methylphenyl)sulfanylacetamido}thiophene-2-carboxylate)

• Product Name: ethyl 3-methyl-5-{2-(4-methylphenyl)sulfanylacetamido}thiophene-2-carboxylate
• CAS No: 895457-17-7
• MF: C₁₇H₁₉NO₃S₂
• MW: 349.467662096024
• CID: 6321601
• PubChem ID: 7254532
• Update Time: 2025-10-31

ethyl 3-methyl-5-{2-(4-methylphenyl)sulfanylacetamido}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-methyl-5-{2-(4-methylphenyl)sulfanylacetamido}thiophene-2-carboxylate
• AKOS001268592
• ethyl 3-methyl-5-[[2-(4-methylphenyl)sulfanylacetyl]amino]thiophene-2-carboxylate
• F2537-0125
• 895457-17-7
• ethyl 3-methyl-5-(2-(p-tolylthio)acetamido)thiophene-2-carboxylate
• ethyl 3-methyl-5-{2-[(4-methylphenyl)sulfanyl]acetamido}thiophene-2-carboxylate

• Inchi： 1S/C17H19NO3S2/c1-4-21-17(20)16-12(3)9-15(23-16)18-14(19)10-22-13-7-5-11(2)6-8-13/h5-9H,4,10H2,1-3H3,(H,18,19)
• InChI Key： BVOYICUWAUCRTG-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=C1C(=O)OCC)NC(CSC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 349.08063582g/mol
• Monoisotopic Mass: 349.08063582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on ethyl 3-methyl-5-{2-(4-methylphenyl)sulfanylacetamido}thiophene-2-carboxylate

Comprehensive Analysis of Ethyl 3-methyl-5-{2-(4-methylphenyl)sulfanylacetamido}thiophene-2-carboxylate (CAS No. 895457-17-7)

Ethyl 3-methyl-5-{2-(4-methylphenyl)sulfanylacetamido}thiophene-2-carboxylate (CAS No. 895457-17-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiophene-based derivative is characterized by its unique molecular structure, which combines a thiophene ring with a sulfanylacetamido moiety and an ethyl carboxylate functional group. Such structural features make it a promising candidate for various applications, including drug discovery and material science.

The compound's CAS number 895457-17-7 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Researchers often search for "ethyl 3-methyl-5-{2-(4-methylphenyl)sulfanylacetamido}thiophene-2-carboxylate synthesis" or "CAS 895457-17-7 applications" to explore its potential. Recent trends indicate growing interest in thiophene derivatives due to their versatility in medicinal chemistry, particularly in the development of anti-inflammatory and antimicrobial agents.

One of the key advantages of this compound lies in its molecular stability and bioavailability, which are critical for pharmaceutical formulations. The presence of the 4-methylphenylsulfanyl group enhances its lipophilicity, potentially improving membrane permeability—a hot topic in drug delivery research. Questions like "how does ethyl 3-methyl-5-{2-(4-methylphenyl)sulfanylacetamido}thiophene-2-carboxylate interact with biological targets?" are frequently explored in academic circles.

From a synthetic chemistry perspective, the compound's thiophene-2-carboxylate backbone offers modularity for further functionalization. This aligns with the current demand for "green chemistry approaches" and "sustainable synthesis methods," as researchers seek eco-friendly routes to produce such derivatives. The ethyl ester group also provides a handle for hydrolysis, enabling the generation of carboxylic acid derivatives for additional applications.

In material science, CAS 895457-17-7 has been investigated for its potential in organic electronics, owing to the conjugated system of the thiophene ring. Searches for "thiophene-based semiconductors" often highlight derivatives like this compound, which could contribute to advancements in flexible electronics and optoelectronic devices.

Quality control and analytical characterization of ethyl 3-methyl-5-{2-(4-methylphenyl)sulfanylacetamido}thiophene-2-carboxylate typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and confirm structural integrity, addressing common queries like "how to analyze CAS 895457-17-7 purity." Regulatory compliance and safety data are also critical, with researchers often referencing "MSDS for thiophene derivatives" during handling protocols.

The future prospects of this compound are closely tied to interdisciplinary research. For instance, its pharmacophore features could be optimized for targeted therapy, a trending topic in precision medicine. Additionally, its scalable synthesis makes it attractive for industrial applications, aligning with searches for "cost-effective heterocyclic compounds." As the scientific community continues to explore structure-activity relationships, CAS 895457-17-7 remains a compound of significant interest.